Cas no 2229228-48-0 (tert-butyl N-[5-(2-amino-1H-imidazol-5-yl)-2-methylphenyl]carbamate)

• Product Name: tert-butyl N-[5-(2-amino-1H-imidazol-5-yl)-2-methylphenyl]carbamate
• CAS No: 2229228-48-0
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 5939192
• PubChem ID: 165753400
• Update Time: 2025-06-08

tert-butyl N-[5-(2-amino-1H-imidazol-5-yl)-2-methylphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1877405
• tert-butyl N-[5-(2-amino-1H-imidazol-5-yl)-2-methylphenyl]carbamate
• 2229228-48-0

• Inchi： 1S/C15H20N4O2/c1-9-5-6-10(12-8-17-13(16)18-12)7-11(9)19-14(20)21-15(2,3)4/h5-8H,1-4H3,(H,19,20)(H3,16,17,18)
• InChI Key： DZWFFRDREQOCFN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C)C1=CN=C(N)N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.15862589g/mol
• Monoisotopic Mass: 288.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-[5-(2-amino-1H-imidazol-5-yl)-2-methylphenyl]carbamate

Comprehensive Overview of tert-butyl N-[5-(2-amino-1H-imidazol-5-yl)-2-methylphenyl]carbamate (CAS No. 2229228-48-0)

The compound tert-butyl N-[5-(2-amino-1H-imidazol-5-yl)-2-methylphenyl]carbamate (CAS No. 2229228-48-0) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole ring and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the key features of tert-butyl N-[5-(2-amino-1H-imidazol-5-yl)-2-methylphenyl]carbamate is its amino-imidazole moiety, which is a common pharmacophore in medicinal chemistry. This structural element is often found in molecules that interact with biological targets such as kinases and G-protein-coupled receptors (GPCRs). Given the growing demand for novel therapeutics in areas like oncology and immunology, this compound has garnered attention for its potential to serve as a building block for next-generation drugs.

In recent years, the scientific community has shown a heightened interest in imidazole derivatives due to their versatility and broad-spectrum biological activities. The tert-butyl carbamate group in this compound also adds to its stability, making it suitable for further chemical modifications. This aligns with current trends in drug development, where researchers prioritize molecules that can be easily functionalized to optimize pharmacokinetic properties.

From a synthetic chemistry perspective, tert-butyl N-[5-(2-amino-1H-imidazol-5-yl)-2-methylphenyl]carbamate (CAS No. 2229228-48-0) offers a robust platform for the exploration of structure-activity relationships (SAR). Its 2-methylphenyl group provides a hydrophobic anchor, which can be critical for enhancing binding affinity to target proteins. This is particularly relevant in the context of fragment-based drug design (FBDD), a popular strategy in modern drug discovery.

The compound’s potential extends beyond pharmaceuticals. It could also find applications in agrochemical research, where imidazole-based compounds are known for their herbicidal and fungicidal properties. With the increasing focus on sustainable agriculture, molecules like this could play a role in developing eco-friendly crop protection agents.

Another area of interest is the compound’s role in proteomics and chemical biology. Its ability to interact with biological macromolecules makes it a candidate for use in affinity chromatography or as a probe in target identification studies. This is especially pertinent given the rise of AI-driven drug discovery, where high-quality chemical probes are essential for validating computational predictions.

In summary, tert-butyl N-[5-(2-amino-1H-imidazol-5-yl)-2-methylphenyl]carbamate (CAS No. 2229228-48-0) is a multifaceted compound with promising applications across multiple scientific disciplines. Its structural features, combined with the growing demand for innovative therapeutic and agrochemical solutions, position it as a molecule of significant interest for researchers worldwide.